Cas no 438532-81-1 (3-(4-Chloro-3,5-dimethylphenoxy)methyl-4-methoxybenzaldehyde)

• Product Name: 3-(4-Chloro-3,5-dimethylphenoxy)methyl-4-methoxybenzaldehyde
• CAS No: 438532-81-1
• MF: C₁₇H₁₇ClO₃
• MW: 304.768084287643
• MDL: MFCD02056544
• CID: 2952119
• PubChem ID: 590879
• Update Time: 2025-10-20

3-(4-Chloro-3,5-dimethylphenoxy)methyl-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 苯甲醛,3-(4-氯-3,5-二甲基苯氧基甲基)-4-甲氧基-
• 3-[(4-Chloro-3,5-dimethylphenoxy)methyl]-4-methoxybenzaldehyde
• 3-((4-Chloro-3,5-dimethylphenoxy)methyl)-4-methoxybenzaldehyde
• 3-(4-Chloro-3,5-dimethyl-phenoxymethyl)-4-methoxy-benzaldehyde
• Oprea1_788652
• 3-(4-chloro-3,5-dimethylphenoxymethyl)-4-methoxybenzaldehyde
• BBL016113
• STK348674
• 3-[(4-Chloro-3,5-dimethylphenoxy)methyl]-4-methoxybenzaldehyde #
• Benzaldehyde, 3-(4-chloro-3,5-dimethy
• DTXSID101176811
• MFCD02056544
• AKOS000304089
• CS-0215162
• BQOGYXQCGXWJNJ-UHFFFAOYSA-N
• EN300-227640
• ALBB-001095
• VS-05147
• AK-968/41018741
• Z275174144
• 438532-81-1
• H21246
• Benzaldehyde, 3-(4-chloro-3,5-dimethylphenoxymethyl)-4-methoxy-
• 3-(4-Chloro-3,5-dimethylphenoxy)methyl-4-methoxybenzaldehyde

• MDL： MFCD02056544
• Inchi： 1S/C17H17ClO3/c1-11-6-15(7-12(2)17(11)18)21-10-14-8-13(9-19)4-5-16(14)20-3/h4-9H,10H2,1-3H3
• InChI Key： BQOGYXQCGXWJNJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=C1C)OCC1C=C(C=O)C=CC=1OC

Computed Properties

• Exact Mass: 304.0866221Da
• Monoisotopic Mass: 304.0866221Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 35.5

3-(4-Chloro-3,5-dimethylphenoxy)methyl-4-methoxybenzaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-(4-Chloro-3,5-dimethylphenoxy)methyl-4-methoxybenzaldehyde

Research Briefing on 3-(4-Chloro-3,5-dimethylphenoxy)methyl-4-methoxybenzaldehyde (CAS: 438532-81-1)

3-(4-Chloro-3,5-dimethylphenoxy)methyl-4-methoxybenzaldehyde (CAS: 438532-81-1) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of various pharmacologically active molecules. Its unique chemical structure, featuring a chloro-dimethylphenoxy moiety and a methoxybenzaldehyde group, makes it a versatile building block for the development of novel therapeutics. Researchers have explored its utility in the synthesis of anti-inflammatory, antimicrobial, and anticancer agents, with promising results in preclinical models.

One of the most notable advancements in the research of 3-(4-Chloro-3,5-dimethylphenoxy)methyl-4-methoxybenzaldehyde is its application in the development of enzyme inhibitors. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases involved in inflammatory pathways. This finding opens new avenues for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its therapeutic potential, the compound has also been investigated for its role in chemical biology. Researchers have utilized it as a probe to study protein-ligand interactions, leveraging its unique structural features to gain insights into binding mechanisms and molecular recognition. These studies have contributed to a deeper understanding of the fundamental principles governing drug-target interactions.

Despite these promising developments, challenges remain in the optimization of the compound's pharmacokinetic properties and its translation into clinical applications. Future research directions may include the design of more stable and bioavailable derivatives, as well as comprehensive toxicity studies to ensure safety and efficacy. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the potential of 3-(4-Chloro-3,5-dimethylphenoxy)methyl-4-methoxybenzaldehyde in the pharmaceutical industry.

In conclusion, 3-(4-Chloro-3,5-dimethylphenoxy)methyl-4-methoxybenzaldehyde represents a valuable compound in the realm of chemical biology and drug discovery. Its multifaceted applications and ongoing research efforts underscore its importance as a tool for advancing our understanding of disease mechanisms and developing novel therapeutic strategies. Continued exploration of this compound and its derivatives is expected to yield significant contributions to the field of biomedicine.